6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one
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Overview
Description
The compound “6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one” is a complex organic molecule. It contains several functional groups, including a trifluoromethyl group, a pyridin-2-yl group, and an azetidin-3-yl group . The trifluoromethyl group is a common motif in many bioactive molecules, and it is thought that the unique physicochemical properties of the fluorine atom contribute to the biological activities of these molecules .
Synthesis Analysis
The synthesis of such complex molecules often involves multiple steps and a variety of chemical reactions. For instance, substituted pyridines with diverse functional groups can be synthesized via the remodeling of (aza)indole/benzofuran skeletons . This involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .Chemical Reactions Analysis
The chemical reactions involving “6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one” would depend on the specific conditions and reagents used. As mentioned earlier, the synthesis of substituted pyridines can involve a variety of reactions, including ring cleavage reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one” would depend on its specific molecular structure. The presence of a trifluoromethyl group could influence properties such as polarity, acidity/basicity, and reactivity .Scientific Research Applications
Pharmacological Applications
The trifluoromethyl group in the compound is known to exhibit numerous pharmacological activities . The compound could potentially be used in the development of new drugs, given the significant impact of fluorine-containing compounds on pharmaceutical growth .
Anti-Fibrosis Activity
A series of novel 2-(pyridin-2-yl) pyrimidine derivatives, which could potentially include our compound of interest, have been synthesized and evaluated for their anti-fibrosis activity . Some of these compounds were found to present better anti-fibrotic activities than existing drugs .
Inhibition of Collagen Expression
Compounds similar to “6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one” have been found to effectively inhibit the expression of collagen . This suggests potential applications in the treatment of diseases characterized by excessive collagen deposition.
Reduction of Hydroxyproline Content
The same compounds also reduced the content of hydroxyproline in cell culture medium in vitro . Hydroxyproline is a major component of the protein collagen, and its reduction could be beneficial in conditions where collagen deposition is harmful.
Mechanism of Action
The mechanism of action of “6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one” would depend on its specific biological target. Trifluoromethylpyridine derivatives are used in the protection of crops from pests, and several of these derivatives are also used in the pharmaceutical and veterinary industries .
Safety and Hazards
The safety and hazards associated with “6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one” would depend on its specific biological activity and toxicity. It’s important to note that while trifluoromethylpyridine derivatives are used in the agrochemical and pharmaceutical industries, their safety profile would need to be thoroughly evaluated .
Future Directions
The future directions for research on “6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one” could include further exploration of its biological activity, the development of more efficient synthesis methods, and the design of analogs with improved properties .
properties
IUPAC Name |
6-methyl-2-[[1-[5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N4O/c1-10-2-5-14(23)22(20-10)9-11-7-21(8-11)13-4-3-12(6-19-13)15(16,17)18/h2-6,11H,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORJWZIFWKMZZKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC2CN(C2)C3=NC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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